Cas no 1261490-03-2 (5-Iodonaphthalene-2-acetonitrile)

• Product Name: 5-Iodonaphthalene-2-acetonitrile
• CAS No: 1261490-03-2
• MF: C₁₂H₈IN
• MW: 293.103095054626
• CID: 4936034
• Update Time: 2023-08-22

5-Iodonaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodonaphthalene-2-acetonitrile

• Inchi： 1S/C12H8IN/c13-12-3-1-2-10-8-9(6-7-14)4-5-11(10)12/h1-5,8H,6H2
• InChI Key： XSQJQHYXHZIMGK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=C(CC#N)C=CC=21

Computed Properties

• Exact Mass: 292.97015 g/mol
• Monoisotopic Mass: 292.97015 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8
• Molecular Weight: 293.10